Cas no 66618-90-4 (Bicyclo[2.2.2]octane, 1-(chloromethyl)-)

• Product Name: Bicyclo[2.2.2]octane, 1-(chloromethyl)-
• CAS No: 66618-90-4
• MF: C₉H₁₅Cl
• MW: 158.668401956558
• CID: 1718308
• PubChem ID: 71375031
• Update Time: 2025-07-19

Bicyclo[2.2.2]octane, 1-(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane, 1-(chloromethyl)-
• 4-(chloromethyl)bicyclo[2.2.2]octane
• 1-(Chloromethyl)bicyclo[2.2.2]octane
• EN300-380095
• 66618-90-4
• DTXSID80797784

• Inchi： 1S/C9H15Cl/c10-7-9-4-1-8(2-5-9)3-6-9/h8H,1-7H2
• InChI Key： YKSXILUTMOSRKB-UHFFFAOYSA-N
• SMILES： ClCC12CCC(CC1)CC2

Computed Properties

• Exact Mass: 158.08635
• Monoisotopic Mass: 158.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on Bicyclo[2.2.2]octane, 1-(chloromethyl)-

Introduction to Bicyclo[2.2.2]octane, 1-(chloromethyl) and Its Applications in Modern Chemical Research

Bicyclo[2.2.2]octane, 1-(chloromethyl), with the CAS number 66618-90-4, is a significant compound in the field of organic chemistry and pharmaceutical research. This bicyclic structure, characterized by its unique three-membered rings fused together, serves as a versatile intermediate in the synthesis of various bioactive molecules. The presence of a chloromethyl substituent at the 1-position enhances its reactivity, making it a valuable building block for medicinal chemists and materials scientists.

The compound's molecular framework, consisting of a rigid bicyclic core, imparts specific steric and electronic properties that are highly desirable in drug design. Researchers have leveraged these properties to develop novel scaffolds for small-molecule drugs, particularly in the quest for treatments targeting neurological disorders and cancer. The bicyclo[2.2.2]octane scaffold is known for its ability to mimic natural product structures, which has been a driving force in the discovery of new therapeutic agents.

In recent years, advancements in computational chemistry have allowed for more precise predictions of the biological activity of Bicyclo[2.2.2]octane, 1-(chloromethyl) derivatives. Molecular modeling studies have identified promising lead compounds that exhibit potent interactions with biological targets. For instance, modifications to the chloromethyl group have led to the development of compounds with enhanced binding affinity to enzymes and receptors involved in inflammation and pain signaling.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a precursor for antitumor agents. Researchers have synthesized analogs of Bicyclo[2.2.2]octane, 1-(chloromethyl) that inhibit specific kinases implicated in cancer progression. Preliminary clinical trials have demonstrated encouraging results, suggesting that further optimization could yield drugs with significant therapeutic value.

Beyond pharmaceutical applications, Bicyclo[2.2.2]octane, 1-(chloromethyl) has found utility in materials science, particularly in the development of polymers and liquid crystals. Its rigid structure contributes to the stability and functionality of these materials, making it a candidate for advanced applications such as organic electronics and nanotechnology.

The synthesis of Bicyclo[2.2]octane derivatives remains an active area of research, with scientists exploring novel methodologies to improve yield and selectivity. Recent innovations in catalytic processes have enabled more efficient production of these compounds, reducing costs and environmental impact. These advancements are crucial for scaling up production for both industrial and academic purposes.

One notable area of investigation involves the use of Bicyclo[2.2.2]octane, 1-(chloromethyl) as a precursor for chiral building blocks in asymmetric synthesis. The inherent stereochemistry of the bicyclic system allows for the generation of enantiomerically pure compounds, which are essential for many pharmaceutical applications. Researchers have developed innovative strategies to control stereoselectivity during synthesis, opening doors for the creation of enantiomerically enriched libraries.

The growing interest in green chemistry has also influenced research on Bicyclo[2.2]octane derivatives by promoting sustainable synthetic routes. Efforts to minimize waste and reduce reliance on hazardous reagents have led to the development of more environmentally friendly processes. These initiatives align with global efforts to promote sustainable practices across all scientific disciplines.

Future directions in the study of Bicyclo[3]methyl derivatives include exploring their potential as catalysts or ligands in transition-metal-catalyzed reactions. The unique electronic properties of this scaffold make it an attractive candidate for designing new catalytic systems that could revolutionize organic synthesis.

In conclusion,Bicyclo[3]-methylated derivatives remain at forefrontof chemical innovation with broad implications across pharmaceuticals materials science . Continued exploration into their structural functional relationships will undoubtedly lead further breakthroughs enhancing human health technological progress .